N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-14-5-4-6-15(11-14)13-24(22,23)19-12-18(21)20-10-9-16-7-2-3-8-17(16)20/h2-8,11,19H,9-10,12-13H2,1H3
• InChI Key: SJLCROHLLFQBQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-(3-methylphenyl)methanesulfonamide, commonly known as DIMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

The mechanism of action of DIMS is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and proliferation. Specifically, DIMS has been shown to inhibit the STAT3 signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation.
Biochemical and Physiological Effects
DIMS has been shown to have a variety of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit cell migration and invasion, and reduce the expression of various oncogenic genes. Additionally, DIMS has been shown to reduce inflammation and oxidative stress in various disease models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DIMS is its potential as a novel anticancer and anti-inflammatory agent. Additionally, its relatively simple synthesis method and high yield make it an attractive candidate for further research. However, there are also some limitations to using DIMS in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.

Future Directions

There are many potential future directions for research on DIMS. One area of focus could be on further elucidating its mechanism of action and identifying specific targets for its anticancer and anti-inflammatory effects. Additionally, more research is needed to determine the optimal dosage and administration of DIMS for its potential clinical use. Finally, future studies could explore the potential of DIMS in combination with other anticancer or anti-inflammatory agents for enhanced efficacy.

Synthesis Methods

The synthesis of DIMS involves the reaction of 3-methylbenzenesulfonyl chloride with 2-aminoindoline, followed by the addition of ethyl oxalyl chloride and triethylamine. The resulting product is then treated with sodium hydroxide to obtain the final product, DIMS. This synthesis method has been reported to yield a high purity product with a yield of about 80%.

Scientific Research Applications

DIMS has been studied extensively for its potential applications in biomedical research. It has been shown to exhibit anticancer, antitumor, and antiproliferative properties in various cancer cell lines. Additionally, DIMS has been reported to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.